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Compound of Interest

Compound Name:
3-Chloro-5-(chloromethyl)-2-

methoxypyridine

CAS No.: 1227516-74-6

Cat. No.: B1488512

Get Quote

3-Chloro-5-(chloromethyl)-2-methoxypyridine is a substituted pyridine derivative prized in

medicinal chemistry and process development. Its value stems from the strategic arrangement

of its functional groups, which allows for selective and sequential chemical modifications. The

pyridine core is a prevalent motif in numerous approved pharmaceuticals, and the specific

substituents on this intermediate offer a powerful toolkit for drug discovery.[1]

2-Methoxy Group: This electron-donating group influences the electronic properties of the

pyridine ring and can participate in key interactions within a protein binding pocket.[2][3] It

can also impact the molecule's conformation and metabolic stability.[1]

3-Chloro Group: An electron-withdrawing group that serves as a handle for various cross-

coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the introduction of diverse

molecular fragments.[1]

5-(Chloromethyl) Group: A highly reactive electrophilic site, ideal for nucleophilic substitution

reactions. This allows for the straightforward attachment of linkers, side chains, or other

functional moieties, making it a crucial point for scaffold elaboration.
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The combination of these features makes this compound a versatile precursor for constructing

libraries of complex molecules for screening and lead optimization in drug discovery programs.

[4]

Supplier Qualification and Procurement: A
Foundation of Quality
The success of any synthesis heavily relies on the quality of the starting materials. For

pharmaceutical intermediates, where impurities can lead to side reactions, reduced yields, or

downstream complications, rigorous supplier qualification is not merely a suggestion but a

necessity.[5][6][7]

Key Criteria for Supplier Evaluation
When sourcing 3-chloro-5-(chloromethyl)-2-methoxypyridine, it is imperative to evaluate

potential suppliers based on a stringent set of criteria. The price of an intermediate often

reflects its purity and the rigor of its manufacturing process.[5]

Purity Specifications: Reputable suppliers will provide a guaranteed minimum purity, typically

≥97% or higher, as determined by Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC).[5][8][9][10][11]

Comprehensive Documentation: The supplier must provide a detailed Certificate of Analysis

(CoA) for the specific batch being purchased and a comprehensive Safety Data Sheet

(SDS).[10][12]

Quality Management System: While full GMP compliance is not always required for early-

stage intermediates, suppliers following GMP-aligned principles for quality management offer

greater assurance of batch-to-batch consistency and traceability.[12]

Technical Support: A reliable supplier should have a team of experienced scientists available

to answer technical questions regarding product stability, solubility, and handling.[10]

Transparency: The supplier should be transparent about the country of origin and provide a

Certificate of Origin (COO) upon request.[10]
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Supplier Overview
The following table summarizes publicly available information for potential suppliers of 3-
chloro-5-(chloromethyl)-2-methoxypyridine and related compounds. Note: This is not an

exhaustive list, and researchers must conduct their own due diligence and direct verification.

Supplier
Example CAS
Number

Purity
Specification

Available
Documentatio
n

Notes

Sigma-Aldrich 847737-51-3 96%
CoA, SDS,

COO[10]

A well-

established

supplier with

extensive

documentation

available online.

J & W Pharmlab

LLC
847737-51-3 96% CoA, SDS[10]

Partnered with

larger distributors

like Sigma-

Aldrich.

Indagoo (via

CymitQuimica)

847610-86-0

(HCl salt)
97%

Purity listed on

website[9]

Provides various

package sizes

for research and

development.

ChemScene
1211536-65-0

(isomer)
≥98%

Purity and

storage info

online[8]

Offers a range of

related

heterocyclic

building blocks.

Echemi
162046-62-0

(isomer)
≥98%

Lists multiple

traders/manufact

urers[13]

A platform to

connect with

various

suppliers,

primarily in

China.
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Workflow for Supplier and Material Qualification
A systematic approach is essential for qualifying a new supplier and the initial batch of material.

This process ensures that the intermediate meets the stringent requirements for downstream

applications.
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Caption: Workflow for qualifying a new chemical supplier.
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Safety, Handling, and Storage Protocols
Substituted chloropyridines, particularly those with a reactive chloromethyl group, must be

handled with care. Adherence to safety protocols is mandatory.[14] Information presented here

is a synthesis of common safety guidelines and should be supplemented by a thorough review

of the supplier-specific SDS.[15][16][17][18]

Hazard Profile:

Irritation: Causes skin irritation and serious eye irritation.[15][16] Direct contact can lead to

chemical burns.[14]

Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[18][19]

Respiratory: Can cause respiratory irritation.[14][19]

Mandatory Safety Procedures:
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Category Protocol Rationale

Engineering Controls

Handle exclusively in a

certified chemical fume hood

or with local exhaust

ventilation.[14][15]

To prevent inhalation of dust or

vapors and contain any

potential spills.

Personal Protective Equipment

(PPE)

Wear chemical safety goggles,

nitrile gloves, and a flame-

retardant lab coat.[16][17]

To prevent eye and skin

contact, which can cause

severe irritation and burns.

Handling

Avoid all personal contact,

including inhalation.[14][18]

Avoid creating dust.[15] Wash

hands thoroughly after

handling.[15][16]

Minimizes risk of exposure

through all potential routes

(inhalation, dermal, ingestion).

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.[15][16][18]

Keep away from incompatible

materials such as strong

oxidizing agents.[16]

Prevents degradation from

moisture or reaction with other

chemicals.

Spill Response

Clear the area of personnel.

[14] Use dry clean-up

procedures (e.g., sweep or

vacuum) and avoid generating

dust.[15][18] Place waste in a

labeled, sealed container for

disposal.[14]

Ensures safe containment and

disposal of the hazardous

material without creating an

inhalation hazard.

First Aid Eyes: Immediately flush with

plenty of water for at least 15

minutes, lifting upper and

lower eyelids.[16][17] Skin:

Immediately wash with plenty

of water.[15] Remove

contaminated clothing.[17]

Inhalation: Move person to

Rapid decontamination is

critical to minimizing injury.
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fresh air.[16] Ingestion: Rinse

mouth. Do NOT induce

vomiting.[17] In all cases, seek

immediate medical attention.

Application Notes and Synthetic Protocols
The primary utility of 3-chloro-5-(chloromethyl)-2-methoxypyridine in synthesis is as an

electrophilic building block for forming new carbon-heteroatom or carbon-carbon bonds at the

5-position.

Protocol: General Nucleophilic Substitution with an
Amine
This protocol describes a representative SN2 reaction at the benzylic-like chloromethyl group.

This is a foundational transformation for this intermediate.

Objective: To couple a primary or secondary amine with 3-chloro-5-(chloromethyl)-2-
methoxypyridine.

Materials:

3-Chloro-5-(chloromethyl)-2-methoxypyridine (1.0 eq)

Amine of interest (1.1 - 1.5 eq)

A non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA) (2.0 - 3.0 eq)

Anhydrous polar aprotic solvent (e.g., Acetonitrile, DMF, or THF)

Reaction vessel, magnetic stirrer, inert atmosphere (N₂ or Ar)

Step-by-Step Procedure:

Reaction Setup: To a dry reaction flask under an inert atmosphere, add the amine, the base,

and the anhydrous solvent. Stir the resulting suspension or solution at room temperature for

10-15 minutes.
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Substrate Addition: Prepare a solution of 3-chloro-5-(chloromethyl)-2-methoxypyridine in

a minimal amount of the reaction solvent. Add this solution dropwise to the stirring

amine/base mixture.

Reaction Monitoring: The reaction can be run at room temperature or gently heated (e.g., 40-

60 °C) to increase the rate. Monitor the consumption of the starting material by an

appropriate method (e.g., TLC or LC-MS) until the reaction is complete (typically 2-16 hours).

Work-up:

Cool the reaction mixture to room temperature.

If a solid precipitate (inorganic salts) is present, remove it by filtration.

If the solvent is water-miscible (like DMF or ACN), dilute the reaction mixture with a larger

volume of water and extract the product into an organic solvent like ethyl acetate or

dichloromethane.

Wash the combined organic layers sequentially with water and then brine to remove

residual base and solvent.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate the solvent under reduced pressure. The resulting crude product can

be purified by flash column chromatography on silica gel to yield the desired substituted

aminomethylpyridine product.

Synthetic Workflow Diagram
The following diagram illustrates the general process for the nucleophilic substitution reaction

described above.
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Caption: General workflow for a nucleophilic substitution reaction.
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In-House Quality Control and Troubleshooting
Upon receipt, it is best practice to perform in-house analytical testing to verify the identity and

purity of the intermediate, cross-referencing the results with the supplier's CoA.[12]

Identity Verification: ¹H NMR and ¹³C NMR spectroscopy are used to confirm the chemical

structure.

Purity Assessment: HPLC or GC analysis provides a quantitative measure of purity.[20] LC-

MS can confirm the molecular weight of the main component and identify potential

impurities.

Common Synthetic Troubleshooting:

Issue Potential Cause(s) Suggested Solution(s)

Incomplete Reaction

Insufficient base or base is too

weak. Low reaction

temperature. Poor quality of

starting material.

Use a stronger base (e.g.,

Cs₂CO₃ instead of K₂CO₃).

Increase the reaction

temperature. Verify the purity

of the starting material via

NMR/LC-MS.

Low Yield

Product degradation under

reaction conditions. Product

loss during aqueous work-up.

Run the reaction at a lower

temperature for a longer time.

Perform a more careful

extraction or avoid aqueous

work-up if the product is water-

soluble.

Multiple Byproducts

Over-reaction or side

reactions. Impurities in the

starting material.[5][6] Base is

too strong/nucleophilic.

Use a milder, non-nucleophilic

base (e.g., DIPEA). Purify the

starting material before use.

Lower the reaction

temperature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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